Cas no 6836-40-4 (6-Pentadecanol)

• Product Name: 6-Pentadecanol
• CAS No: 6836-40-4
• MF: C₁₅H₃₂O
• MW: 228.41398525238
• CID: 505185
• PubChem ID: 98974
• Update Time: 2025-04-19

6-Pentadecanol Chemical and Physical Properties

Names and Identifiers

• 6-Pentadecanol
• pentadecan-6-ol
• 6836-40-4
• DTXSID701317188
• NSC 158521
• SCHEMBL378654
• NSC-158521
• AKOS014482731
• CHEBI:197383
• NS00045186
• EINECS 229-917-6
• NSC158521
• 6-hydroxypentadecane

• Inchi： 1S/C15H32O/c1-3-5-7-8-9-10-12-14-15(16)13-11-6-4-2/h15-16H,3-14H2,1-2H3
• InChI Key： RNZYPFVHWLRVPJ-UHFFFAOYSA-N
• SMILES： OC(CCCCC)CCCCCCCCC

Computed Properties

• Exact Mass: 228.24546
• Monoisotopic Mass: 228.245315640g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 12
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.8221 (estimate)
• Boiling Point: 300.24°C (estimate)
• Refractive Index: 1.4249 (estimate)
• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols